Cas no 1503402-91-2 (2-(Ethoxymethyl)cycloheptan-1-ol)

• Product Name: 2-(Ethoxymethyl)cycloheptan-1-ol
• CAS No: 1503402-91-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5698564
• PubChem ID: 79569062
• Update Time: 2025-07-31

2-(Ethoxymethyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)cycloheptan-1-ol
• 1503402-91-2
• EN300-1637130
• AKOS018125136
• Cycloheptanol, 2-(ethoxymethyl)-
• 2-(Ethoxymethyl)cycloheptan-1-ol

• Inchi： 1S/C10H20O2/c1-2-12-8-9-6-4-3-5-7-10(9)11/h9-11H,2-8H2,1H3
• InChI Key： NMGIXBHFZIEIGT-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1COCC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.948±0.06 g/cm3(Predicted)
• Boiling Point: 250.3±8.0 °C(Predicted)
• pka: 15.08±0.40(Predicted)

Additional information on 2-(Ethoxymethyl)cycloheptan-1-ol

Comprehensive Guide to 2-(Ethoxymethyl)cycloheptan-1-ol (CAS No. 1503402-91-2): Properties, Applications, and Market Insights

2-(Ethoxymethyl)cycloheptan-1-ol (CAS No. 1503402-91-2) is a specialized cycloheptane derivative with a unique molecular structure that combines a seven-membered ring with an ethoxymethyl and hydroxyl functional group. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and flavor/fragrance industries. As researchers and industries seek more sustainable and efficient chemical solutions, compounds like 2-(Ethoxymethyl)cycloheptan-1-ol are becoming increasingly relevant.

The molecular formula of 2-(Ethoxymethyl)cycloheptan-1-ol is C₁₀H₂₀O₂, with a molecular weight of 172.26 g/mol. Its structure features a cycloheptane ring substituted at the 1-position by a hydroxyl group and at the 2-position by an ethoxymethyl group. This arrangement imparts unique physicochemical properties, including moderate polarity and the ability to participate in hydrogen bonding, making it valuable for various chemical transformations.

Recent trends in green chemistry have highlighted the importance of 2-(Ethoxymethyl)cycloheptan-1-ol as a potential building block for more sustainable chemical processes. Its relatively stable structure and functional groups make it suitable for catalytic transformations, reducing the need for harsh reaction conditions. Many researchers are exploring its use in asymmetric synthesis, where its chiral center could be leveraged to create enantiomerically pure compounds for pharmaceutical applications.

In the pharmaceutical industry, 2-(Ethoxymethyl)cycloheptan-1-ol serves as a valuable intermediate for the synthesis of more complex molecules. Its cycloheptane backbone is particularly interesting as it appears in several bioactive compounds. The compound's ability to undergo various functional group interconversions makes it a versatile starting material for drug discovery programs targeting neurological disorders and anti-inflammatory agents.

The flavor and fragrance industry has shown growing interest in 2-(Ethoxymethyl)cycloheptan-1-ol due to its potential to contribute unique olfactory properties. The seven-membered ring structure, combined with the oxygen-containing functional groups, may impart novel scent characteristics that could be valuable in creating new perfume formulations or flavor enhancers. Research is ongoing to explore these applications further.

From a synthetic chemistry perspective, 2-(Ethoxymethyl)cycloheptan-1-ol presents interesting challenges and opportunities. The strain inherent in the cycloheptane ring affects its reactivity, while the presence of both ether and alcohol functionalities allows for selective transformations. Recent publications have demonstrated its use in ring-expansion reactions and as a precursor for heterocyclic compounds.

The global market for 2-(Ethoxymethyl)cycloheptan-1-ol has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemicals industries. Manufacturers are focusing on developing more efficient synthesis routes to meet this demand while maintaining high purity standards. Current production methods typically involve multi-step organic synthesis starting from readily available cycloheptane derivatives.

Quality control of 2-(Ethoxymethyl)cycloheptan-1-ol is crucial for its various applications. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are routinely employed to verify purity and structural integrity. The compound typically appears as a colorless to pale yellow liquid at room temperature, with specifications including ≥95% purity being common for commercial samples.

Storage and handling of 2-(Ethoxymethyl)cycloheptan-1-ol require standard chemical safety precautions. It should be kept in tightly sealed containers under inert atmosphere to prevent oxidation or moisture absorption. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this compound.

Future research directions for 2-(Ethoxymethyl)cycloheptan-1-ol include exploring its potential in catalysis, material science, and as a scaffold for bioactive molecules. The compound's unique structure offers numerous possibilities for chemical modification, making it an attractive target for innovation in various fields of chemistry and beyond.

For researchers and industries interested in 2-(Ethoxymethyl)cycloheptan-1-ol, it's important to work with reputable suppliers who can provide detailed technical data and certificates of analysis. As applications for this compound continue to expand, staying informed about the latest developments in its chemistry and uses will be valuable for professionals across multiple disciplines.